Cas no 29947-16-8 (3-Thiazolidineaceticacid, 5,5'-(p-phenylenedimethylidyne)bis[4-oxo-2-thioxo- (8CI))

• Product Name: 3-Thiazolidineaceticacid, 5,5'-(p-phenylenedimethylidyne)bis[4-oxo-2-thioxo- (8CI)
• CAS No: 29947-16-8
• MF: C₁₈H₁₂N₂O₆S₄
• MW: 480.557679176331
• CID: 288431
• PubChem ID: 54612590
• Update Time: 2025-04-19

3-Thiazolidineaceticacid, 5,5'-(p-phenylenedimethylidyne)bis[4-oxo-2-thioxo- (8CI) Chemical and Physical Properties

Names and Identifiers

• 2-[(5E)-5-[[4-[(E)-[3-(carboxymethyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenyl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• NSC409005
• NSC-409005
• 2,2'-(1,4-Phenylenebis{(E)methanylylidene[(5E)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl-5-ylidene]})diacetic acid
• DTXSID60715582
• 29947-16-8
• 3-Thiazolidineaceticacid, 5,5'-(p-phenylenedimethylidyne)bis[4-oxo-2-thioxo- (8CI)

• Inchi： 1S/C18H12N2O6S4/c21-13(22)7-19-15(25)11(29-17(19)27)5-9-1-2-10(4-3-9)6-12-16(26)20(8-14(23)24)18(28)30-12/h1-6H,7-8H2,(H,21,22)(H,23,24)/b11-5+,12-6+
• InChI Key： JXFGHXUVRFXDAH-YDWXAUTNSA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C\C1C=CC(=CC=1)/C=C1\C(N(C(=S)S\1)CC(=O)O)=O)=O)=S

Computed Properties

• Exact Mass: 479.95796
• Monoisotopic Mass: 479.957819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 230
• XLogP3: 3.2

Experimental Properties

• Density: 1.79
• Boiling Point: 760.1°Cat760mmHg
• Flash Point: 413.5°C
• Refractive Index: 1.844
• PSA: 115.22
• LogP: 2.13400